Cas no 57731-85-8 (1,2-Distearoyldigalactosylglyceride)
57731-85-8 structure
Product Name:1,2-Distearoyldigalactosylglyceride
CAS No:57731-85-8
MF:C51H96O15
MW:949.298958778381
CID:376184
Update Time:2023-08-02
1,2-Distearoyldigalactosylglyceride Chemical and Physical Properties
Names and Identifiers
-
- b-D-Galactopyranoside,(2S)-2,3-bis[(1-oxooctadecyl)oxy]propyl 6-O-a-D-galactopyranosyl-
- 1,2-distearoyldigalactosylglyceride
- 1,2-Ddgg
- 1,2-Distearoyldiglactosylglycerol
- beta-D-Galactopyranoside, 2,3-bis((1-oxooctadecyl)oxy)propyl 6-O-alpha-D-galactopyranosyl-, (S)-
- 1,2-Distearoyldigalactosylglyceride
-
- Inchi: 1S/C51H96O15/c1-4-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-42(53)65-50(59)47(58)41(39-62-48-46(57)45(56)44(55)40(38-52)63-48)64-49(61-37-6-3)51(50,60)66-43(54)36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-5-2/h40-41,44-49,52,55-60H,4-39H2,1-3H3/t40-,41-,44+,45+,46-,47+,48+,49-,50-,51+/m1/s1
- InChI Key: DIZOFPBSHGHAHD-VKVXXCHQSA-N
- SMILES: O1[C@H]([C@]([C@]([C@H]([C@H]1CO[C@@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)O)(O)OC(CCCCCCCCCCCCCCCCC)=O)(O)OC(CCCCCCCCCCCCCCCCC)=O)OCCC
Computed Properties
- Exact Mass: 948.674922
- Monoisotopic Mass: 948.674922
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 66
- Rotatable Bond Count: 43
- Complexity: 1210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 231
Experimental Properties
- Density: 1.13
- Boiling Point: 915.3°Cat760mmHg
- Flash Point: 243.2°C
- Refractive Index: 1.525
1,2-Distearoyldigalactosylglyceride Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides
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